Cas no 613657-33-3 (2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid)

2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid structure
613657-33-3 structure
Product Name:2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
CAS No:613657-33-3
MF:C8H7ClFNO4S
MW:267.661883592606
MDL:MFCD03618992
CID:499627
PubChem ID:697755
Update Time:2025-04-19

2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-[(3-chloro-4-fluorophenyl)sulfonyl]-
    • ((3-Chloro-4-fluorophenyl)sulfonyl)glycine
    • N-[(3-Chloro-4-fluorophenyl)sulfonyl]glycine
    • 2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
    • HY-W027611
    • 2-[(3-chloro-4-fluorophenyl)sulfonylamino]acetic acid
    • AKOS000805763
    • 2-(3-chloro-4-fluorophenylsulfonamido)acetic acid
    • CS-0071635
    • F1408-0007
    • 613657-33-3
    • 2-(3-chloro-4-fluorophenylsulfonamido)aceticacid
    • EN300-235687
    • SB81981
    • DA-55884
    • 2-{[(3-chloro-4-fluorophenyl)sulfonyl]amino}acetic acid
    • STL306994
    • MDL: MFCD03618992
    • Inchi: 1S/C8H7ClFNO4S/c9-6-3-5(1-2-7(6)10)16(14,15)11-4-8(12)13/h1-3,11H,4H2,(H,12,13)
    • InChI Key: RCRPLYVUYSMZDL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)S(NCC(=O)O)(=O)=O)F

Computed Properties

  • Exact Mass: 266.97691
  • Monoisotopic Mass: 266.9768347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 457.8 °C at 760 mmHg
  • Flash Point: 230.7 °C
  • Solubility: Very slightly soluble (0.46 g/l) (25 º C),
  • PSA: 83.47

2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C386998-25mg
2-(3-Chloro-4-Fluorobenzenesulfonamido)Acetic Acid
613657-33-3
25mg
$ 50.00 2022-06-06
TRC
C386998-50mg
2-(3-Chloro-4-Fluorobenzenesulfonamido)Acetic Acid
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$ 65.00 2022-06-06
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$ 185.00 2022-06-06
Enamine
EN300-235687-0.05g
2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
613657-33-3 95%
0.05g
$42.0 2024-06-19
Enamine
EN300-235687-0.1g
2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
613657-33-3 95%
0.1g
$66.0 2024-06-19
Enamine
EN300-235687-0.25g
2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
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0.25g
$92.0 2024-06-19
Enamine
EN300-235687-0.5g
2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
613657-33-3 95%
0.5g
$175.0 2024-06-19
Enamine
EN300-235687-1.0g
2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
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$256.0 2024-06-19
Enamine
EN300-235687-2.5g
2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
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$503.0 2024-06-19
Enamine
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2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
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$743.0 2024-06-19

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